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Compound of Interest

Compound Name: Potassium hexanitrorhodate(III)

Cat. No.: B106653 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Potassium hexanitrorhodate(III), with the chemical formula K₃[Rh(NO₂)₆], is a

yellow, crystalline coordination compound. Its primary significance in advanced materials

science lies in its role as a stable and convenient precursor for the synthesis of a variety of

rhodium-based materials.[1] The d⁶ electronic configuration of the Rh(III) center renders the

complex kinetically inert, allowing for controlled chemical transformations.[1] This document

provides detailed application notes and generalized protocols for its use in synthesizing

nanomaterials and other functional complexes relevant to catalysis and optoelectronics.

Physicochemical and Safety Data
A summary of the key properties and safety information for Potassium hexanitrorhodate(III) is
presented below.
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Property Value Reference

Chemical Formula K₃[Rh(NO₂)₆] [2]

Molecular Weight 496.23 g/mol [3]

Appearance Yellow crystalline powder [1]

CAS Number 17712-66-2 [2]

Purity Grades
99% (2N), 99.9% (3N), 99.99%

(4N)
[3]

Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[3]

Safety Statements

S26 (In case of contact with

eyes, rinse immediately with

plenty of water and seek

medical advice), S37 (Wear

suitable gloves)

[3]

Application Note 1: Synthesis of Rhodium-Based
Nanomaterials
Principle: Potassium hexanitrorhodate(III) serves as an excellent starting material for the

preparation of rhodium-containing nanomaterials, such as rhodium oxide (Rh₂O₃)

nanoparticles. Thermal decomposition (calcination) in an oxidizing atmosphere (air) facilitates

the removal of the potassium and nitro-ligand components, yielding the metallic oxide. These

oxide nanoparticles are valuable in catalytic applications. While specific literature detailing the

thermal decomposition of K₃[Rh(NO₂)₆] is sparse, this generalized protocol is based on

established methods for converting metal-nitro complexes to their respective oxides.

Experimental Protocol 1.1: Generalized Thermal
Decomposition for Rhodium Oxide (Rh₂O₃) Nanoparticle
Synthesis
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Objective: To synthesize rhodium(III) oxide nanoparticles from a K₃[Rh(NO₂)₆] precursor.

Materials:

Potassium hexanitrorhodate(III) (K₃[Rh(NO₂)₆]) powder

Alumina or porcelain crucible

Tube furnace with programmable temperature controller and air supply

Deionized water

Centrifuge and tubes

Procedure:

Precursor Preparation: Place 1.0 g of K₃[Rh(NO₂)₆] powder into an alumina crucible.

Calcination:

Place the crucible in the center of a tube furnace.

Begin flowing air through the furnace at a rate of 100 sccm.

Ramp the temperature to 600-800 °C at a rate of 5 °C/min. The optimal final temperature

may require empirical determination.

Hold the furnace at the target temperature for 2-4 hours to ensure complete

decomposition and conversion.

Cool the furnace naturally to room temperature.

Purification:

The resulting powder is a mixture of rhodium oxide and potassium-based byproducts.

Transfer the powder to a centrifuge tube and add 40 mL of deionized water to dissolve the

soluble potassium salts.
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Sonicate for 15 minutes to ensure thorough mixing and dissolution.

Centrifuge at 8000 rpm for 10 minutes to pellet the insoluble rhodium oxide nanoparticles.

Decant the supernatant. Repeat the washing process (steps 3.2 - 3.4) three times to

ensure complete removal of impurities.

Drying: Dry the final black powder (Rh₂O₃) in a vacuum oven at 80 °C overnight.

Characterization:

Confirm the crystal phase and purity of the resulting Rh₂O₃ nanoparticles using Powder X-

ray Diffraction (PXRD).

Analyze the particle size, morphology, and distribution using Transmission Electron

Microscopy (TEM).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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